Cas no 946267-68-1 (N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide)

• Product Name: N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide
• CAS No: 946267-68-1
• MF: C₁₈H₂₅N₅O
• MW: 327.424003362656
• CID: 5776498
• PubChem ID: 27478116
• Update Time: 2025-10-23

N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[4-[[4-(dimethylamino)-6-methyl-2-pyrimidinyl]amino]phenyl]-3-methyl-
• SR-01000910560-1
• AKOS002044642
• N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3-methylbutanamide
• SR-01000910560
• 946267-68-1
• N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-3-methylbutanamide
• F2077-0387
• N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide

• Inchi： 1S/C18H25N5O/c1-12(2)10-17(24)20-14-6-8-15(9-7-14)21-18-19-13(3)11-16(22-18)23(4)5/h6-9,11-12H,10H2,1-5H3,(H,20,24)(H,19,21,22)
• InChI Key： ZMLQJUWBHUBISG-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC(=CC=1)NC1=NC(C)=CC(=N1)N(C)C

Computed Properties

• Exact Mass: 327.20591044g/mol
• Monoisotopic Mass: 327.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• pka: 14.66±0.70(Predicted)

Additional information on N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide

Comprehensive Overview of N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide (CAS No. 946267-68-1)

N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide, identified by its CAS number 946267-68-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pyrimidine core, which is a common motif in many biologically active molecules, including kinase inhibitors and antimicrobial agents.

The compound's dimethylamino and methylbutanamide functional groups contribute to its unique physicochemical properties, such as solubility and binding affinity. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies, where scientists aim to optimize molecular interactions for therapeutic purposes. In recent years, the demand for pyrimidine derivatives has surged due to their role in targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most frequently asked questions in online searches is: "What are the applications of pyrimidine-based compounds in medicine?" This query reflects the growing interest in N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide as a potential lead compound. Its mechanism of action and bioavailability are key areas of investigation, with studies focusing on how its structural features influence drug-likeness and target selectivity.

Another hot topic in the scientific community is the use of computational chemistry to predict the behavior of such compounds. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are employed to assess the potential of CAS 946267-68-1 in virtual screening campaigns. These approaches align with the broader trend of AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising candidates.

From a synthetic chemistry perspective, the preparation of N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide involves multi-step reactions, often requiring protecting group strategies and catalytic optimization. Researchers emphasize the importance of green chemistry principles to minimize environmental impact, a concern that resonates with today's sustainability-focused audience. Questions like "How can synthetic routes be optimized for pyrimidine derivatives?" are commonly explored in forums and publications.

The compound's spectroscopic properties, such as NMR and mass spectrometry data, are critical for its characterization and quality control. Analytical techniques like high-performance liquid chromatography (HPLC) ensure purity, a topic frequently searched by quality assurance professionals. Additionally, the compound's stability under various conditions is a subject of ongoing research, particularly for formulation scientists.

In summary, N-(4-{4-(dimethylamino)-6-methylpyrimidin-2-ylamino}phenyl)-3-methylbutanamide (CAS No. 946267-68-1) represents a fascinating area of study at the intersection of medicinal chemistry and drug development. Its structural complexity and potential therapeutic relevance make it a compound of interest for both academic and industrial researchers. As the field evolves, so too will the exploration of its applications, driven by advancements in biotechnology and computational methods.